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Compound of Interest

Compound Name: SWE101

Cat. No.: B2838519

For Researchers, Scientists, and Drug Development Professionals

Introduction

SWE101 is a potent and selective inhibitor of the soluble epoxide hydrolase (SEH)
phosphatase domain (sEH-P).[1][2][3][4][5] The SEH enzyme is a critical component of the
arachidonic acid cascade, where it metabolizes anti-inflammatory epoxy-fatty acids (EpFAS)
into less active or pro-inflammatory diols. By inhibiting the sEH-P domain, SWE101 can
modulate inflammatory signaling pathways, making it a valuable tool for research in areas such
as pain, inflammation, and neurodegenerative diseases. This document provides detailed
protocols for the preparation of SWE101 stock solutions using dimethyl sulfoxide (DMSO) and
outlines experimental procedures for its application in in vitro and in vivo studies.
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Property Value Reference
Molecular Weight 376.23 g/mol [11[4115]
CAS Number 2376322-12-0 [1][4][5]
Appearance White to off-white solid powder  [1]

Solubility in DMSO

~100 mg/mL (~265.79 mM)

[1]5]

IC50 (human seH-P)

4 uM

[1](21[5]

IC50 (rat sEH-P)

2.8 uM

[1](21[5]

Storage (Powder)

-20°C for 3 years; 4°C for 2

years

[1]5]

Storage (in DMSO)

-80°C for 6 months; -20°C for 1

month

[1](21[5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM SWE101 Stock

Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of SWE101 from its solid

form using DMSO as the solvent.

Materials:

Vortex mixer

SWE101 solid powder

Calibrated analytical balance

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, DNase/RNase-free microcentrifuge tubes

Pipettes and sterile, filter-barrier pipette tips
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Procedure:
e Determine the required mass of SWE101.

o To prepare 1 mL of a 10 mM stock solution, calculate the required mass using the
following formula:

» Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
= Mass (mg) = 0.010 mol/L x 0.001 L x 376.23 g/mol x 1000 mg/g = 3.7623 mg
e Weighing SWE101:
o Carefully weigh out approximately 3.76 mg of SWE101 powder on an analytical balance.

o Note: It is recommended to weigh a slightly larger amount (e.g., 5 mg) and adjust the
volume of DMSO accordingly to achieve the desired concentration for better accuracy.

e Dissolving SWE101 in DMSO:
o Transfer the weighed SWE101 powder into a sterile microcentrifuge tube.

o Add the calculated volume of anhydrous DMSO to the tube. For 3.76 mg, add 1 mL of
DMSO.

o Vortex the tube thoroughly until the solid is completely dissolved. Gentle warming (e.qg., in
a 37°C water bath) may be used to aid dissolution if necessary.

o Storage:

o Aliquot the 10 mM SWE101 stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[1][2][5]
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Protocol 2: In Vivo Application of SWE101 in a Mouse
Model of Diabetic Neuropathy

This protocol is adapted from studies using sEH inhibitors in rodent models of neuropathic
pain.[6][7] It outlines a general procedure for evaluating the antinociceptive effects of SWE101
in a streptozotocin (STZ)-induced diabetic neuropathy model.

Materials:

SWE101

e Vehicle solution (e.g., 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline)[1][2]
e Male C57BL/6 mice (8-10 weeks old)

o Streptozotocin (STZ)

o Citrate buffer (pH 4.5)

o Blood glucose meter and strips

» Von Frey filaments for mechanical allodynia testing

e Animal handling and injection equipment

Procedure:

 Induction of Diabetes:

o Induce diabetes in mice by a single intraperitoneal (i.p.) injection of STZ (e.g., 150 mg/kg)
dissolved in cold citrate buffer.

o Administer an equivalent volume of citrate buffer to the control group.

o Monitor blood glucose levels 72 hours post-injection and weekly thereafter. Mice with
blood glucose levels >250 mg/dL are considered diabetic.

» Assessment of Neuropathic Pain:
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o At 2-3 weeks post-STZ injection, assess the development of mechanical allodynia using
the von Frey test.

o Habituate the mice in individual Plexiglas chambers on a wire mesh floor.

o Apply von Frey filaments of increasing force to the plantar surface of the hind paw and
record the paw withdrawal threshold.

e SWE101 Administration:

o Prepare the desired dose of SWE101 in the vehicle solution. The optimal dose should be
determined empirically, but a starting point could be in the range of 1-10 mg/kg,
administered via i.p. injection.

o Administer the prepared SWE101 solution or vehicle to the diabetic and control mice.
» Post-Treatment Behavioral Testing:

o At various time points after SWE101 administration (e.g., 30, 60, 120 minutes), re-assess
the mechanical withdrawal threshold using the von Frey test.

o Anincrease in the paw withdrawal threshold in the SWE101-treated group compared to
the vehicle-treated group indicates an antinociceptive effect.

Mandatory Visualizations
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Caption: Workflow for preparing SWE101 stock solution.
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Caption: The soluble epoxide hydrolase (SEH)

Safety Precautions

General Handling of SWE101.:

e SWE101 is for research use only and not for human or vete

and gloves, when handling the compound.

signaling pathway.

rinary use.

* Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
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» Avoid inhalation of the powder by handling it in a well-ventilated area or a chemical fume
hood.

 In case of contact with eyes or skin, rinse immediately with plenty of water.
Handling of DMSO:

 DMSO is a powerful solvent and can readily penetrate the skin, potentially carrying dissolved
substances with it.[8][9] Therefore, extreme caution should be exercised to avoid skin
contact.

e Itis a combustible liquid.[8][9] Keep away from heat, sparks, and open flames.
e May cause eye and skin irritation.[8]
o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[8][10]

Always consult the material safety data sheet (MSDS) for both SWE101 and DMSO before use
for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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